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Compound of Interest

Compound Name: 2-Amino-5-fluoronicotinonitrile

Cat. No.: B1286859

For Immediate Release

This technical guide provides a comprehensive overview of the safety and handling
precautions for 2-Amino-5-fluoronicotinonitrile (CAS No. 801303-22-0), a key building block
in pharmaceutical and agrochemical research. This document is intended for researchers,
scientists, and drug development professionals to ensure the safe handling, storage, and

disposal of this compound.

Compound Identification and Physical Properties

2-Amino-5-fluoronicotinonitrile is a solid, off-white to yellow powder. While detailed
experimental data on some physical properties are not readily available in public literature, the
following table summarizes its key identifiers and known characteristics.
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Property

Value Source

Chemical Name

2-Amino-5-fluoronicotinonitrile Echemi

2-Amino-3-cyano-5-

Synonyms fluoropyridine Echemi

CAS Number 801303-22-0 Sigma-Aldrich[1]
Molecular Formula CeHaFNs Sigma-Aldrich[1]
Molecular Weight 137.12 g/mol Sigma-Aldrich[1]
Physical Form Solid Sigma-Aldrich[1]

Melting Point Data not available
Boiling Point Data not available
Solubility Data not available
Density Data not available

Hazard Identification and GHS Classification

2-Amino-5-fluoronicotinonitrile is classified as a hazardous substance. The primary routes of
exposure are inhalation, skin contact, and eye contact.

Hazard

. GHS Pictogram Signal Word Hazard Statements

Classification

Skin Irritation GHSO07 (Exclamation ) H315: Causes skin
Warning o

(Category 2) Mark) irritation

Eye Irritation GHSO07 (Exclamation ] H319: Causes serious
Warning o

(Category 2A) Mark) eye irritation

Specific target organ

toxicity — Single GHSO07 (Exclamation ] H335: May cause
Warning ) o

exposure (Category Mark) respiratory irritation

3), Respiratory system
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Source: Echemi SDS

Toxicological Data

Comprehensive toxicological data, such as LD50 and LC50 values for 2-Amino-5-
fluoronicotinonitrile, are not publicly available. However, the GHS classification indicates a
potential for acute toxicity upon exposure. Studies on structurally related fluorinated
nicotinonitrile derivatives suggest that the presence of fluorine can modulate the toxicological
profile of a compound.

Toxicity Endpoint Value

Acute Oral Toxicity (LD50) Data not available
Acute Dermal Toxicity (LD50) Data not available
Acute Inhalation Toxicity (LC50) Data not available
Carcinogenicity Data not available
Mutagenicity Data not available
Teratogenicity Data not available

Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and maintain the
integrity of 2-Amino-5-fluoronicotinonitrile.

Personal Protective Equipment (PPE)

A comprehensive assessment of the risks should be conducted before handling. The following
PPE is recommended:
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PPE Category Specification

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN166 (EU) or NIOSH
(US) standards.

i Wear chemical-resistant gloves (e.g., nitrile
Hand Protection _ _
rubber) that have been inspected prior to use.

) ) Use a NIOSH-approved respirator with a
Respiratory Protection ) o
particulate filter if dust may be generated.

) Wear a lab coat or other protective clothing to
Body Protection ]
prevent skin contact.

Source: Echemi SDS

Storage

Store in a tightly closed container in a dry, cool, and well-ventilated place. Keep away from
incompatible materials such as strong oxidizing agents.

First Aid Measures

In the event of exposure, immediate action is crucial. The following first aid procedures should
be followed.
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Ingestion

Seek immediate

Do NOT induce vomiting. ——®| Rinse mouth with water. |————® : .
medical attention.

Eye Contact
Rinse cautiously with water 3 Remove contact lenses, 3 . . 3 Seek immediate
for several minutes. if present and easy to do. Continue rinsing. medical attention.

Skin Contact

Immediately remove Wash skin with plenty 3 If irritation persists,
contaminated clothing. of soap and water. seek medical attention.

Inhalation

Move to fresh air. —— | If brea_thlng is difficult, I If m.)t. preathmg, . See_k Immedle_lte
give oxygen. give artificial respiration. medical attention.

Click to download full resolution via product page
Caption: First aid procedures for exposure to 2-Amino-5-fluoronicotinonitrile.

Accidental Release Measures

In the event of a spill, follow these procedures to minimize environmental contamination and
personnel exposure.
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Evacuate unnecessary Ensure adequate
personnel. ventilation.

Wear appropriate PPE.

Contain the spill.
Avoid dust generation.

:

Carefully sweep or scoop up
solid material.

l

Place in a sealed, labeled
container for hazardous waste.

l

Clean the spill area with a
suitable decontamination solution.

Dispose of waste according to
local, state, and federal regulations.

Spill Cleaned

Click to download full resolution via product page

Caption: Workflow for handling a spill of 2-Amino-5-fluoronicotinonitrile.
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Experimental Protocols for Safety Assessment

While specific experimental data for 2-Amino-5-fluoronicotinonitrile is limited, the following
are generalized protocols based on OECD guidelines for assessing the hazards of a chemical
powder.

In Vitro Skin Irritation: Reconstructed Human Epidermis
Test Method (OECD TG 439)

o Objective: To assess the potential of a chemical to cause skin irritation.
o Methodology:

o Areconstructed human epidermis (RhE) model is used, which consists of non-
transformed, human-derived epidermal keratinocytes.

o The test chemical is applied topically to the tissue surface.
o After a defined exposure period, the chemical is removed by rinsing.
o The viability of the tissue is determined using a cell viability assay (e.g., MTT assay).

« Interpretation: A reduction in tissue viability below a certain threshold (typically 50%)
indicates that the substance is an irritant.

In Vitro Eye Irritation: Reconstructed Human Cornea-like
Epithelium (RhCE) Test Method (OECD TG 492)

o Objective: To assess the potential of a chemical to cause serious eye damage or eye
irritation.

e Methodology:
o Areconstructed human cornea-like epithelium (RhCE) model is employed.

o The test chemical is applied to the epithelial surface.
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o Following exposure and a post-exposure incubation period, the viability of the epithelial
cells is measured.

« Interpretation: The degree of cytotoxicity is used to classify the chemical's eye irritation
potential.

Acute Inhalation Toxicity (OECD TG 403)

o Objective: To determine the median lethal concentration (LC50) of a substance when
administered by inhalation for a short period.

» Methodology:

o Animals (typically rats) are exposed to the test substance as a dust or aerosol in a whole-
body or nose-only inhalation chamber for a defined period (usually 4 hours).

o Multiple concentration groups are used to determine a dose-response relationship.

o Animals are observed for mortality and clinical signs of toxicity for up to 14 days post-
exposure.

 Interpretation: The LC50 value is calculated, which is the concentration estimated to cause
mortality in 50% of the test animals.

Disposal Considerations

Dispose of 2-Amino-5-fluoronicotinonitrile and any contaminated materials as hazardous
waste in accordance with all applicable local, state, and federal regulations. Do not allow the
material to be released into the environment.

This guide is intended to provide essential safety and handling information. It is not a substitute
for a comprehensive risk assessment, which should be conducted by qualified professionals
before any use of this compound. Always refer to the most current Safety Data Sheet (SDS) for
detailed information.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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